Cas no 2172469-29-1 (5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine)

• Product Name: 5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine
• CAS No: 2172469-29-1
• MF: C₁₁H₉ClN₂O₃S
• MW: 284.718760251999
• CID: 5846401
• PubChem ID: 165765141
• Update Time: 2025-06-13

5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine
• EN300-1599903
• 2172469-29-1

• Inchi： 1S/C11H9ClN2O3S/c1-18(15,16)11-13-6-10(7-14-11)17-9-4-2-8(12)3-5-9/h2-7H,1H3
• InChI Key： DTUOREPDYVXOGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=NC(=NC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 284.0022410g/mol
• Monoisotopic Mass: 284.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.5Ų

Additional information on 5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine

Recent Advances in the Study of 5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine (CAS: 2172469-29-1)

5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine (CAS: 2172469-29-1) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the role of 5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine as a key intermediate in the synthesis of novel bioactive molecules. Researchers have explored its utility in the development of kinase inhibitors, which are crucial in targeting signaling pathways involved in cancer and inflammatory diseases. The compound's methanesulfonyl and chlorophenoxy groups contribute to its ability to interact with specific protein targets, making it a valuable scaffold for drug design.

One of the most notable findings in recent research is the compound's efficacy in inhibiting certain tyrosine kinases, which are often overexpressed in various malignancies. In vitro studies have demonstrated that 5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine exhibits selective inhibition against these kinases, with minimal off-target effects. This selectivity is attributed to the compound's ability to bind to the ATP-binding site of the kinases, thereby disrupting their catalytic activity.

Further investigations into the pharmacokinetic properties of 5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine have revealed favorable absorption and distribution profiles. Animal studies have shown that the compound achieves adequate plasma concentrations following oral administration, with a half-life that supports once-daily dosing. These findings underscore its potential as a viable candidate for further preclinical and clinical development.

In addition to its kinase inhibitory activity, recent research has also explored the compound's anti-inflammatory properties. Studies have indicated that 5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine can modulate the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cellular models of inflammation. This dual functionality—targeting both kinase activity and inflammatory pathways—positions the compound as a multifaceted therapeutic agent.

Despite these promising results, challenges remain in the optimization of 5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine for clinical use. Researchers are currently investigating strategies to improve its solubility and bioavailability, which are critical for ensuring effective drug delivery. Additionally, efforts are underway to elucidate the compound's long-term safety profile and potential drug-drug interactions.

In conclusion, 5-(4-chlorophenoxy)-2-methanesulfonylpyrimidine (CAS: 2172469-29-1) represents a promising chemical entity with diverse therapeutic applications. Its ability to target kinase activity and modulate inflammatory responses highlights its potential in the treatment of cancer and inflammatory diseases. Ongoing research aims to address the remaining challenges and further validate its clinical utility. This compound is poised to make significant contributions to the field of chemical biology and pharmaceutical science in the coming years.